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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B2861427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Banksialactone A, a novel isochromanone isolated from the Australian fungus Aspergillus

banksianus. The following sections detail its nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data, the experimental protocols used for their acquisition, and a workflow

for the spectroscopic analysis of such natural products.

Spectroscopic Data
The structural elucidation of Banksialactone A was achieved through extensive spectroscopic

analysis. The following tables summarize the key ¹H and ¹³C NMR data, as well as high-

resolution mass spectrometry findings.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for
Banksialactone A (in DMSO-d₆)
The NMR data for Banksialactone A reveals the presence of two isomers in solution. The data

for both the major and minor isomers are presented below.[1]
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Position Major Isomer Minor Isomer

δC (ppm), type δH (ppm), mult. (J in Hz)

1 168.9, C

3 97.5, CH 5.58, d (2.4)

4 70.9, CH 4.54, d (2.4)

4a 139.0, C

5 108.8, CH 6.78, s

6 161.7, C

7 98.6, CH 6.45, s

8 163.0, C

8a 101.5, C

9 63.8, CH₂ 3.64, m; 3.72, m

10 16.3, CH₃ 1.06, d (6.9)

11 35.0, CH 3.28, m

6-OCH₃ 55.8, CH₃ 3.82, s

8-OH 11.85, s

3-OH 6.25, d (4.5)

4-OH 5.45, d (5.0)

Table 2: High-Resolution Mass Spectrometry (HRMS)
Data for Banksialactone A

Ion Calculated m/z Observed m/z Molecular Formula

[M + Na]⁺ C₁₃H₁₂O₆Na
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Note: The specific calculated and observed m/z values were not detailed in the provided search

results, but the molecular formula was determined via HRMS.[2]

Experimental Protocols
The spectroscopic data presented above were acquired using standard laboratory techniques

for natural product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H, ¹³C, and 2D NMR spectra were recorded on a Bruker Avance 600 MHz spectrometer. The

sample of Banksialactone A was dissolved in deuterated dimethyl sulfoxide (DMSO-d₆).

Chemical shifts (δ) are reported in parts per million (ppm) and are referenced to the residual

solvent signals. Coupling constants (J) are reported in Hertz (Hz).

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) was performed on an Agilent 6230 TOF LC/MS

system to determine the molecular formula of Banksialactone A.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the isolation and structural elucidation of

a novel natural product like Banksialactone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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